Naphtho[2,3-e]pyrene

• IUPAC Name: hexacyclo[10.10.2.02,11.04,9.016,24.019,23]tetracosa-1(22),2,4,6,8,10,12,14,16(24),17,19(23),20-dodecaene
• InChI: InChI=1S/C24H14/c1-2-6-18-14-22-20-10-4-8-16-12-11-15-7-3-9-19(23(15)24(16)20)21(22)13-17(18)5-1/h1-14H
• InChI Key: SRCZXQXKBVWAFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C3C4=CC=CC5=C4C6=C(C=CC=C6C3=CC2=C1)C=C5
• Molecular Formula: C24H14
• DSSTOX Substance ID: DTXSID80172895
• Molecular Weight: 302.4 g/mol
• CAS No.: 193-09-9

Description

Naphtho[2,3-e]pyrene (C24H14, molecular weight 302.38 g/mol) is a polycyclic aromatic hydrocarbon (PAH) characterized by a fused naphthalene and pyrene structure . It is identified in environmental matrices such as diesel particulate matter (e.g., Standard Reference Material® 1650b, concentration: 0.770 ± 0.073 µg/g) and coal tar . While its direct applications are less documented, it is frequently studied for environmental monitoring due to its presence in combustion byproducts .

Preparation Methods

Lewis Acid-Catalyzed Double Alkyne Benzannulation

The most prominent synthetic route to naphtho[2,3-e]pyrene derivatives involves a two-fold alkyne benzannulation reaction catalyzed by a combination of indium(III) chloride ($\text{InCl}_3$) and silver bistriflimide ($\text{AgNTf}_2$) . This method leverages the synergistic effects of Lewis acids to facilitate consecutive cyclization steps, forming the extended aromatic framework.

Reaction Mechanism and Conditions

The synthesis begins with a Suzuki cross-coupling between a boronic ester and a brominated phenanthrene derivative to yield a diyne intermediate. Subsequent treatment with $\text{InCl}_3/\text{AgNTf}_2$ (5 mol% each) in dichloromethane at room temperature induces two sequential alkyne benzannulations. The first cyclization generates a benzo[c]chrysene intermediate, while the second annulation completes the this compound core . This method achieves moderate to excellent yields (62–89%) across diverse substrates, including electron-rich and electron-deficient aryl groups .

Key Advantages:

• Mild conditions : Reactions proceed at ambient temperature without requiring inert atmospheres.

• Broad substrate scope : Tolerates substituents such as methoxy, trifluoromethyl, and halogens.

• Scalability : Demonstrated for gram-scale syntheses .

Multi-Step Synthesis via Transition Metal Catalysis

An alternative approach employs iridium- and palladium-catalyzed cross-coupling reactions to construct the this compound skeleton . This multi-step strategy is advantageous for introducing functional groups at specific positions.

Stepwise Procedure

• Iridium-Catalyzed Borylation : Pyrene undergoes borylation with bis(pinacolato)diboron in the presence of an iridium catalyst (e.g., $[{Ir(\mu-\text{OMe})\text{cod}}_2]$) and 4,4′-di-tert-butyl-2,2′-bipyridine (dtbpy) at 80°C .

• Palladium-Catalyzed Suzuki Coupling : The boronated intermediate reacts with 2-bromobenzaldehyde under palladium catalysis to form a biaryl aldehyde.

• Acid-Mediated Cyclization : Treatment with methanesulfonic acid in dichloromethane induces cyclodehydration, yielding this compound .

Performance Metrics:

• Overall yield : 45–55% over three steps.

• Functional group compatibility : Limited to electron-neutral aldehydes due to side reactions in acidic conditions .

Comparative Analysis of Synthetic Methods

The table below summarizes the efficiency, scalability, and limitations of the two primary methods:

Method	Catalysts	Yield (%)	Temperature	Key Limitations
Double Alkyne Benzannulation	$\text{InCl}_3/\text{AgNTf}_2$	62–89	25°C	Sensitive to steric hindrance
Multi-Step Cross-Coupling	Ir, Pd	45–55	80°C	Multi-step purification required

Characterization and Enantiomeric Separation

Post-synthetic characterization of this compound derivatives relies on high-performance liquid chromatography (HPLC) and time-dependent density functional theory (TD-DFT) calculations . Chiral stationary phases (CSPs) enable enantiomeric separation, with interconversion barriers ($\Delta G^\ddagger$) ranging from 19.39 to 21.36 kcal/mol . These barriers arise from steric repulsion between substituents in the cove region, stabilizing the helical conformers .

Spectroscopic Insights:

• Electronic circular dichroism (ECD) : Reveals distinct Cotton effects for enantiomers, corroborated by TD-DFT simulations .

• Raman spectroscopy : Identifies G and D bands characteristic of π-conjugated systems, with shifts dependent on substituent electronic effects .

Chemical Reactions Analysis

Types of Reactions: Naphtho[2,3-e]pyrene undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of quinones and other oxygenated derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of dihydro derivatives.

Substitution: Electrophilic substitution reactions, such as nitration and halogenation, can occur in the presence of reagents like nitric acid or halogens under acidic conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Nitric acid, halogens, acidic conditions.

Major Products Formed:

Oxidation: Quinones, oxygenated derivatives.

Reduction: Dihydro derivatives.

Substitution: Nitro derivatives, halogenated compounds.

Scientific Research Applications

Chemical Properties and Structure

Naphtho[2,3-e]pyrene comprises 14 carbon atoms and 10 hydrogen atoms with a molecular formula of C₁₄H₁₀ and a molecular weight of approximately 302.38 g/mol. Its structure features a fused ring arrangement characteristic of PAHs, contributing to its electronic properties that are valuable in material science.

Organic Electronics

This compound is being explored for its potential in organic electronics due to its favorable electronic properties. Research indicates that it can be utilized in:

• Organic Light-Emitting Diodes (OLEDs) : Its luminescent properties make it suitable for use in OLEDs, which are essential for modern display technologies.
• Organic Photovoltaics (OPVs) : The compound's ability to facilitate electron transport positions it as a candidate for enhancing the efficiency of solar cells.

This compound is prevalent in various environmental compartments such as air, soil, and water. Its detection and monitoring are critical due to its potential carcinogenic effects.

• Environmental Monitoring : Studies have shown that this compound can be detected in urban air samples, highlighting the need for ongoing monitoring to assess exposure risks.
• Impact on Ecosystems : Research investigates the distribution of this compound in ecosystems and its effects on wildlife, particularly concerning bioaccumulation and toxicity.

Case Study: Environmental Monitoring

In a community-based study conducted in an industrial area, researchers measured personal exposure to PAHs, including this compound. Volunteers wore passive samplers that revealed significant variations in exposure based on proximity to industrial activities. This study underscores the importance of understanding human exposure pathways to mitigate health risks associated with PAHs .

Health Risk Assessment

This compound is classified as a potential carcinogen by the International Agency for Research on Cancer (IARC). Its mechanisms of action include:

• DNA Adduct Formation : Similar to other PAHs, this compound can form DNA adducts that may lead to mutations and cancer.
• Endocrine Disruption : Studies suggest it may interfere with hormonal systems, raising concerns about reproductive health and developmental effects.

Table 2: Carcinogenicity Comparison of PAHs

Compound	Carcinogenicity Level	Mechanism of Action
This compound	Potentially Carcinogenic	DNA adduct formation
Benzo[a]pyrene	Group 1 Carcinogen	Metabolic activation to reactive epoxides
Pyrene	Low	Limited mutagenic activity

Material Science Applications

The unique structural characteristics of this compound have led to its exploration in material science:

• Metal-Organic Frameworks (MOFs) : this compound-based MOFs exhibit promising properties for applications in catalysis and gas separation due to their tunable porosity and surface area .

Table 3: Applications of this compound in MOFs

Application	Description
Catalysis	Enhances reaction rates through improved electron transfer
Gas Separation	Efficiently separates gases due to high porosity
Luminescence Sensing	Detects specific analytes through fluorescence

Mechanism of Action

Naphtho[2,3-e]pyrene exerts its effects primarily through the activation of the aryl hydrocarbon receptor pathway. Upon entering the cell, it binds to the aryl hydrocarbon receptor, leading to the translocation of the receptor-ligand complex into the nucleus. This complex then binds to specific DNA sequences, resulting in the transcriptional activation of target genes, including those encoding for cytochrome P450 enzymes . These enzymes are involved in the metabolic activation of this compound, leading to the formation of reactive intermediates that can cause DNA damage and contribute to carcinogenesis .

Comparison with Similar Compounds

Comparison with Structurally Similar PAHs

Structural and Physicochemical Properties

Naphtho[2,3-e]pyrene is compared to isomers and related PAHs based on ring fusion patterns and substituent positions:

Compound	Molecular Formula	Molecular Weight (g/mol)	UV Absorption Features	Key Structural Distinction
This compound	C24H14	302.38	Distinct spectrum (Fig. 4.19 in )	Naphthalene fused at pyrene’s 2,3-positions
Naphtho[2,1-a]pyrene	C24H14	302.38	Not reported	Naphthalene fused at pyrene’s 2,1-positions
Dibenzo[a,e]pyrene	C24H14	302.38	Overlapping UV features (Fig. 4.20 in )	Two benzene rings fused to pyrene
Naphtho[2,3-a]pyrene	C24H14	302.38	Not reported	Different ring fusion topology

Key Findings :

• Isomers like this compound and dibenzo[a,e]pyrene share identical molecular formulas but differ in UV absorption profiles, enabling chromatographic distinction .
• Structural differences influence chromatographic retention: For example, naphtho[2,3-a]pyrene elutes earlier than naphtho[1,2-a]pyrene on GC columns with phenyl stationary phases .

Environmental Occurrence and Analytical Detection

Compound	Concentration in SRM 1650b (µg/g)	Detection in Environmental Samples
This compound	0.770 ± 0.073	Not detected in Native American community air samples
Naphtho[2,1-a]pyrene	0.818 ± 0.052	Not reported
Dibenzo[a,e]pyrene	1.14 ± 0.12	Detected in coal tar

Key Findings :

• This compound is less prevalent in ambient air compared to coronene and dibenzo[e,l]pyrene .
• Its quantification in standardized materials supports its use as a reference compound for PAH monitoring .

Toxicological and Mutagenic Profiles

Compound	Acute Toxicity (Dermal)	Mutagenic Potential
This compound	No tumors in mice at 100 µg doses	Not classified as mutagenic
Naphtho[2,3-a]pyrene	Not reported	High mutagenicity in river sediments
Dibenzo[a,e]pyrene	Not reported	High mutagenic equivalents

Key Findings :

• Structural isomerism significantly impacts toxicity, with minor positional changes altering bioactivity .

Biological Activity

Naphtho[2,3-e]pyrene is a polycyclic aromatic hydrocarbon (PAH) that has garnered attention due to its potential biological activities, particularly its carcinogenic properties. Classified as a possible human carcinogen by the International Agency for Research on Cancer (IARC), it exhibits various mechanisms of action that may disrupt cellular functions and lead to cancer development. This article explores the biological activity of this compound, including its biochemical interactions, toxicological evaluations, and relevant case studies.

This compound is characterized by its complex fused ring structure, consisting of 14 carbon atoms and 10 hydrogen atoms, with a molecular formula of C₁₄H₈ and a molecular weight of approximately 302.38 g/mol. It appears as a light yellow to brown powder or crystal and is known for its unique electronic properties, which make it valuable for research in organic electronics and materials science .

Carcinogenicity

This compound has been implicated in carcinogenesis through several pathways:

• Metabolic Activation : Similar to other PAHs like benzo[a]pyrene, naphtho[2,3-e]pyrene can undergo metabolic activation to form reactive intermediates that bind to DNA, resulting in mutagenic DNA adducts. This process is crucial for understanding its carcinogenic potential .
• Endocrine Disruption : Research indicates that this compound may act as an endocrine disruptor, potentially interfering with hormonal processes in the body .

The mechanisms through which this compound exerts its biological effects include:

• DNA Adduct Formation : The compound forms stable adducts with DNA, which can lead to mutations and contribute to cancer development. Studies have shown that such adducts can induce mutations in proto-oncogenes and tumor suppressor genes .
• Cellular Pathway Disruption : Naphtho[2,3-e]pyrene has been observed to disrupt normal cellular signaling pathways, impacting processes such as apoptosis and cell cycle regulation .

Toxicological Evaluations

Research has demonstrated the cytotoxic effects of this compound in various cellular models:

• Cytotoxicity in Non-Small Cell Lung Cancer (NSCLC) : In vitro studies revealed that naphtho[2,3-e]pyrene induces apoptosis and cell cycle arrest in NSCLC cells. It also affects cell migration and demonstrates significant potential when combined with standard therapeutic agents .
• Comparative Toxicity : Compared to other PAHs such as benzo[a]pyrene and dibenzo[a,h]pyrene, naphtho[2,3-e]pyrene exhibits lower but still significant carcinogenic potential .

Epidemiological Studies

Epidemiological evidence linking this compound exposure to cancer is limited but suggests a correlation with occupational exposure scenarios involving PAH mixtures. For example:

• Workers exposed to coal tar products have shown increased incidences of lung cancer associated with PAH exposure .
• In animal studies, naphtho[2,3-e]pyrene has been linked to tumor formation when administered in high doses over extended periods .

Environmental Presence

This compound is found in various environmental compartments such as air, soil, and water. Its persistence raises concerns about ecological impacts and human health risks associated with environmental exposure .

Comparative Analysis of Related Compounds

Compound	Carcinogenicity	Unique Features
Naphtho[1,2-a]pyrene	Moderate	Known for forming DNA adducts
Naphtho[2,1-a]pyrene	Moderate

Q & A

Basic Research Questions

Q. What safety protocols should be prioritized when handling Naphtho[2,3-e]pyrene in laboratory experiments?

this compound is classified under GHS as acutely toxic via oral, dermal, and inhalation routes (Category 4). Researchers must:

• Use personal protective equipment (PPE), including gloves, lab coats, and safety goggles.
• Work in a fume hood to avoid inhalation exposure.
• Store waste in sealed containers and dispose through certified hazardous waste services to prevent environmental contamination .

Q. How can this compound be quantified in environmental samples like diesel particulate matter?

High-performance liquid chromatography (HPLC) with UV detection is commonly used. For example, in Standard Reference Material® 1650b (diesel particulate), this compound was quantified at 0.770 ± 0.073 µg/g using validated methods. Method efficiency can be assessed via reduced HETP (Height Equivalent to a Theoretical Plate) and linear velocity optimization during LC performance testing .

Q. What synthetic routes are available for generating this compound derivatives?

Cycloaddition reactions using 2,3-didehydronaphthalene intermediates are effective. For instance, Barton selenium or sulfur esters react with this intermediate to form 4H-naphtho[2,3-e]-1,3-thiazines or selenazines. These methods provide insights into regioselectivity and electronic effects in polycyclic aromatic hydrocarbon (PAH) synthesis .

Advanced Research Questions

Q. How do conflicting carcinogenicity results for this compound arise between different experimental models?

Discrepancies stem from study design variables:

• Initiation-promotion protocols : In mice, 10 applications of 25 µg this compound followed by croton oil promotion increased skin tumor incidence to 33% vs. 7.6% in controls.
• Repeated dermal exposure : The same compound at 100 µg three times/week showed no tumors. Key factors: Dose frequency, presence of promoters (e.g., croton oil), and metabolic activation pathways .

Q. What mechanistic role does this compound play in PAH molecular growth during combustion?

this compound (C24H14) acts as a precursor for larger PAHs like benzo[ghi]perylene (C22H12) via methyl-addition/ring-expansion sequences. Quantum chemical computations reveal that methylene-bridged derivatives undergo dopant-induced growth, increasing yields by 24–42% in flame environments .

Q. How can chromatographic efficiency be optimized for separating this compound isomers in complex mixtures?

Using 1.7 µm silica particles (100 Å pore size) in UHPLC systems reduces HETP and improves resolution. For example, reduced linear velocity (v) and corrected band broadening parameters enhance separation of this compound from co-eluting PAHs like dibenzo[a,e]pyrene .

Q. What are the implications of this compound’s environmental persistence in human exposure risk assessments?

Detected in diesel particulate matter (0.770 µg/g), its bioavailability depends on particle size and organic carbon content. Researchers should model lung deposition using physiologically based pharmacokinetic (PBPK) models and validate via in vitro epithelial cell assays .

Q. Data Contradiction Analysis

Q. Why does this compound show carcinogenicity in initiation-promotion studies but not in repeated dermal applications?

• Promoter dependency : Croton oil in initiation-promotion models enhances inflammation and cell proliferation, enabling latent tumorigenic effects.
• Metabolic activation : Repeated dermal exposure without promoters may lack sufficient CYP1A1-mediated bioactivation, reducing DNA adduct formation .